Cas no 1312705-75-1 (hexahydro-1H-furo3,4-cpyrrol-1-one)

• Product Name: hexahydro-1H-furo3,4-cpyrrol-1-one
• CAS No: 1312705-75-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD29983599
• CID: 5237426
• PubChem ID: 18452962
• Update Time: 2025-10-16

hexahydro-1H-furo3,4-cpyrrol-1-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1H-furo[3,4-c]pyrrol-1-one
• hexahydro-furo[3,4-c]pyrrol-1-one
• 1H-Furo[3,4-c]pyrrol-1-one, hexahydro-
• hexahydro-1H-furo3,4-cpyrrol-1-one

• MDL： MFCD29983599
• Inchi： 1S/C6H9NO2/c8-6-5-2-7-1-4(5)3-9-6/h4-5,7H,1-3H2
• InChI Key： JQVALCAVCNFEMZ-UHFFFAOYSA-N
• SMILES： O1C(C2CNCC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• XLogP3: -0.5
• Topological Polar Surface Area: 38.3

Additional information on hexahydro-1H-furo3,4-cpyrrol-1-one

Hexahydro-1H-Furo[3,4-c]pyrrol-1-one: A Comprehensive Overview

Hexahydro-1H-furo[3,4-c]pyrrol-1-one, also known by its CAS registry number CAS No. 1312705-75-1, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused ring systems, specifically a furo-pyrrole derivative, which exhibits intriguing structural and functional properties. Recent studies have highlighted its potential applications in drug discovery and materials science, making it a subject of intense research interest.

The structure of hexahydro-1H-furo[3,4-c]pyrrol-1-one consists of a fused bicyclic system comprising a furan ring and a pyrrole ring. The "hexahydro" designation indicates the presence of six hydrogen atoms within the bicyclic framework, while the "one" refers to the lactone functionality present in the molecule. This unique arrangement of rings and functional groups contributes to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of CAS No. 1312705-75-1. One notable approach involves the use of tandem cyclization reactions, which allow for the formation of the fused bicyclic system in a single step. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward greener chemical practices.

The pharmacological properties of hexahydro-1H-furo[3,4-c]pyrrol-1-one have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, CAS No. 1312705-75-1 has shown promise in materials science. Its rigid bicyclic structure and functional groups make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. Recent studies have explored its use in constructing stimuli-responsive polymers, which can undergo structural changes in response to external stimuli such as temperature or pH. These materials hold potential applications in drug delivery systems and smart textiles.

The structural versatility of hexahydro-1H-furo[3,4-c]pyrrol-1-one also lends itself to further chemical modifications. Researchers have investigated various substitution patterns on the bicyclic framework to enhance its bioavailability, stability, and efficacy. For example, substituting electron-withdrawing groups on the furan ring has been shown to increase the compound's solubility in aqueous media, improving its pharmacokinetic profile.

In terms of safety and toxicity profiles, preliminary studies indicate that CAS No. 1312705-75-1 exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies are closely monitoring these developments to ensure that any future applications meet stringent safety standards.

The growing interest in hexahydro-1H-furo[3,4-c]pyrrol-1-one is reflected in the increasing number of research publications and patent filings related to this compound. Its unique combination of structural features and functional properties positions it as a valuable asset in both academic research and industrial applications.

In conclusion, CAS No. 1312705-75-1, or hexahydro-1H-furo[3,4-c]pyrrol-1-one, represents a compelling example of how natural product-inspired compounds can drive innovation across multiple disciplines. With ongoing advancements in synthetic methods and continued exploration of its biological activities, this compound is poised to make significant contributions to fields ranging from medicine to materials science.